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Compound of Interest

Compound Name: 3-(Trifluoromethyl)benzamide

Cat. No.: B157546 Get Quote

Technical Guide: 3-(Trifluoromethyl)benzamide
For Researchers, Scientists, and Drug Development Professionals

Introduction
3-(Trifluoromethyl)benzamide is a fluorinated aromatic compound that serves as a crucial

building block in medicinal chemistry and drug discovery. Its unique physicochemical

properties, conferred by the trifluoromethyl group, make it an attractive scaffold for the

synthesis of novel therapeutic agents. This technical guide provides an in-depth overview of the

molecular characteristics, synthesis, and biological significance of 3-
(Trifluoromethyl)benzamide and its derivatives.

Molecular and Physicochemical Properties
3-(Trifluoromethyl)benzamide is a white solid at room temperature. The trifluoromethyl group

significantly influences its electronic properties, lipophilicity, and metabolic stability, making it a

valuable moiety in the design of bioactive molecules.
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Property Value Source

Molecular Formula C₈H₆F₃NO [1]

Molecular Weight 189.13 g/mol [1][2][3]

CAS Number 1801-10-1 [1][3]

Melting Point 124-127 °C [3]

InChI Key
XBGXGCOLWCMVOI-

UHFFFAOYSA-N
[2]

Synthesis and Experimental Protocols
The synthesis of 3-(Trifluoromethyl)benzamide can be achieved through various methods. A

common approach involves the aminocarbonylation of a corresponding aryl halide.

General Synthesis Workflow
The following diagram illustrates a generalized workflow for the synthesis and purification of 3-
(Trifluoromethyl)benzamide.
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Caption: A logical workflow for the synthesis and characterization of 3-
(Trifluoromethyl)benzamide.
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Example Experimental Protocol: Palladium-Catalyzed
Aminocarbonylation
This protocol is based on the general principle of palladium-catalyzed aminocarbonylation.

Materials:

1-bromo-3-(trifluoromethyl)benzene

Formamide

Palladium catalyst (e.g., Pd(OAc)₂)

Ligand (e.g., Xantphos)

Base (e.g., K₂CO₃)

Solvent (e.g., Dioxane)

Standard laboratory glassware and purification equipment

Procedure:

In a reaction vessel, combine 1-bromo-3-(trifluoromethyl)benzene, formamide, palladium

catalyst, ligand, and base in the appropriate solvent.

Degas the mixture and then heat it under an inert atmosphere (e.g., nitrogen or argon) for

the required reaction time.

Monitor the reaction progress using a suitable analytical technique (e.g., TLC or GC-MS).

Upon completion, cool the reaction mixture to room temperature.

Perform an aqueous work-up to remove inorganic salts and other water-soluble impurities.

Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).

Combine the organic layers, dry over anhydrous sodium sulfate, and concentrate under

reduced pressure to obtain the crude product.
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Purify the crude product by column chromatography on silica gel using an appropriate eluent

system (e.g., a gradient of hexane and ethyl acetate).

Collect the fractions containing the pure product and concentrate to yield 3-
(Trifluoromethyl)benzamide.

Characterize the final product using techniques such as ¹H NMR, ¹³C NMR, and mass

spectrometry to confirm its identity and purity.

Biological Significance and Applications
3-(Trifluoromethyl)benzamide serves as a key intermediate in the synthesis of various

biologically active compounds. Its derivatives have shown promise in several therapeutic areas.

Inhibition of the Hedgehog Signaling Pathway
Derivatives of 3-(Trifluoromethyl)benzamide have been investigated as inhibitors of the

Hedgehog (Hh) signaling pathway, which is implicated in certain types of cancer.
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Caption: The role of 3-(Trifluoromethyl)benzamide derivatives as inhibitors of the Hedgehog

signaling pathway.
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Cholesteryl Ester Transfer Protein (CETP) Inhibition
Certain 3-(Trifluoromethyl)benzamide derivatives have been identified as inhibitors of

Cholesteryl Ester Transfer Protein (CETP), a target for the treatment of dyslipidemia.[4][5]

Compound Type IC₅₀ Reference

Benzylamino benzamide

derivative
1.03 µM [4]

3,5-

bis(Trifluoromethyl)benzylamin

o benzamide derivative

0.69 µM [5]

Conclusion
3-(Trifluoromethyl)benzamide is a versatile chemical entity with significant applications in the

development of novel pharmaceuticals. Its unique structural and electronic properties make it a

valuable scaffold for targeting various biological pathways. Further research into the synthesis

and biological evaluation of its derivatives is likely to yield new therapeutic agents with

improved efficacy and safety profiles.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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